RU-505

• Molecular Formula: C28H32FN5O
• Molecular Weight: 473.6 g/mol
• InChI: InChI=1S/C28H32FN5O/c1-28(2,3)25-18-26-30-23(17-24(34(26)31-25)21-11-13-22(29)14-12-21)27(35)33(16-15-32(4)5)19-20-9-7-6-8-10-20/h6-14,17-18H,15-16,19H2,1-5H3
• InChIKey: GMFHHCFJJZWFBW-UHFFFAOYSA-N

RU-505: First-in-Class Aβ–Fibrinogen Inhibitor

RU-505 (CAS 1314206-29-5) is a synthetic small-molecule compound belonging to the pyrazolo[1,5-a]pyrimidine-5-carboxamide structural class that functions as a direct inhibitor of the protein–protein interaction between β‑amyloid (Aβ) and fibrinogen [1]. Identified through a high‑throughput screen of 93,716 compounds and optimized via analogue library screening, RU‑505 represents the most thoroughly characterized chemical probe for disrupting the pathological Aβ–fibrinogen axis — a mechanism implicated in cerebrovascular dysfunction, cerebral amyloid angiopathy (CAA), and cognitive decline in Alzheimer's disease (AD) [1]. Unlike broad‑spectrum Aβ aggregation inhibitors or amyloid‑targeting antibodies that address parenchymal plaque pathology, RU‑505 selectively targets the vascular and thrombotic components of AD pathophysiology [1]. With validated in vitro potency in fluorescence polarization (FP) and AlphaLISA assays (IC₅₀ = 5.00 μM and 2.72 μM, respectively), demonstrated blood‑brain barrier (BBB) penetrance, and in vivo efficacy across two independent transgenic AD mouse strains, RU-505 is a unique tool compound for laboratories investigating the intersection of coagulation, amyloid biology, and neurodegeneration [1][2].

• [1] Ahn HJ, Glick JF, Poon KL, et al. A novel Aβ-fibrinogen interaction inhibitor rescues altered thrombosis and cognitive decline in Alzheimer's disease mice. J Exp Med. 2014;211(6):1049–1062. doi:10.1084/jem.20131751 View Source
• [2] Ahn HJ, Strickland S. Pharmacological disruption of the interaction between fibrinogen and β‑amyloid reduces vascular amyloid deposition and improves cognition in a mouse model of Alzheimer's disease. J Exp Med. 2014;211(6):1049–1062. View Source

Why RU-505 Cannot Be Substituted

The Aβ–fibrinogen interaction inhibitor class contains chemically and pharmacologically heterogeneous molecules whose substitution is not supported by data. Broad‑spectrum Aβ aggregation inhibitors such as TDI‑2760, while showing similar or even lower biochemical IC₅₀ values against the Aβ–fibrinogen interaction (1.67 μM in AlphaLISA) [1], do not reproduce RU‑505's unique in vivo pharmacology. Critically, TDI‑2760 has not been demonstrated to restore vessel occlusion, reduce CAA deposition, diminish microgliosis, or improve cognitive function in any reported animal model; its characterization remains limited to in vitro clot turbidity, ThT aggregation, and contact‑system activation assays [1]. Naturally occurring Aβ‑derived peptide inhibitors (Aβ17‑40, IC₅₀ = 13.4 μM; Aβ17‑42, IC₅₀ = 1.03 μM) [2] lack BBB penetration data and possess peptide‑typical pharmacokinetic liabilities (proteolytic instability, rapid clearance) that preclude their use in chronic in vivo studies. Furthermore, antibodies such as lecanemab block the Aβ–fibrinogen interaction with a fundamentally different modality (binding to Aβ protofibrils) and do not replicate the tunica‑media‑localized inhibition of vascular amyloid nucleation achieved by a BBB‑penetrant small molecule [3]. The evidence below quantifies precisely where RU‑505 provides differentiation that is unobtainable with currently available alternatives.

• [1] Singh PK, Kawasaki M, Berk-Rauch HE, et al. Aminopyrimidine Class Aggregation Inhibitor Effectively Blocks Aβ–Fibrinogen Interaction and Aβ‑Induced Contact System Activation. Biochemistry. 2018;57(8):1399–1409. doi:10.1021/acs.biochem.7b01214 View Source
• [2] Zamolodchikov D, Berk-Rauch HE, Oren DA, et al. Biochemical and structural analysis of the interaction between β‑amyloid and fibrinogen. Blood. 2016;128(8):1144–1151. doi:10.1182/blood‑2016‑03‑705228 View Source
• [3] Lecanemab blocks the effects of the Aβ/fibrinogen complex on blood clots and synapse toxicity in organotypic culture. Proc Natl Acad Sci USA. 2024;121(16):e2314450121. View Source

RU-505: Head-to-Head Evidence

Vessel Occlusion Restoration in AD Model

In a FeCl₃‑induced cerebral thrombosis model assessed by intravital microscopy in Tg6799 (5XFAD) mice, RU‑505 (35 mg/kg, s.c., every other day for 4 months) significantly reduced vessel occlusion in AD mice, but importantly did not alter clot formation in wild‑type (WT) littermates [1]. Vehicle‑treated Tg6799 mice showed 95.6 ± 3.5% vessel occlusion after 15% FeCl₃ compared to 52.7 ± 12.1% in WT controls [1]. RU‑505 treatment reduced occlusion in Tg6799 mice to 60.7 ± 8.7%, representing a 36.5% relative reduction from the untreated AD state with no significant effect on WT mice (54.2 ± 11.8%) [1]. By contrast, TDI‑2760 has been tested only in vitro for clot turbidity restoration and has no reported in vivo vessel occlusion data in any animal model [2]. This disease‑state‑selective normalization of pathological thrombosis — sparing physiological hemostasis — is a key differentiating feature.

Evidence Dimension	FeCl₃‑induced cerebral vessel occlusion (% of vessels occluded)
Target Compound Data	RU‑505‑treated Tg6799 mice: 60.7 ± 8.7% occlusion (n = 5–6 mice/group)
Comparator Or Baseline	Vehicle‑treated Tg6799 mice: 95.6 ± 3.5% occlusion; Vehicle‑treated WT mice: 52.7 ± 12.1% occlusion
Quantified Difference	36.5% relative reduction vs. vehicle‑treated Tg6799 (P < 0.05); no significant difference from WT (54.2 ± 11.8% in RU‑505‑treated WT)
Conditions	Tg6799 (5XFAD) transgenic AD mice and WT littermates; FeCl₃‑induced thrombosis model (15% FeCl₃); intravital microscopy with fluorescence‑conjugated dextran; RU‑505 35 mg/kg s.c. every other day × 4 months (analyzed at 8 months of age)

Why This Matters

This represents the only in vivo demonstration of selective rescue of pathological cerebral thrombosis by any Aβ–fibrinogen interaction inhibitor, confirming target engagement in the brain vasculature without impairing normal hemostasis — a critical safety feature absent from all comparator datasets.

• [1] Ahn HJ, Glick JF, Poon KL, et al. A novel Aβ-fibrinogen interaction inhibitor rescues altered thrombosis and cognitive decline in Alzheimer's disease mice. J Exp Med. 2014;211(6):1049–1062. Figure 3B–C; Results section 'RU-505 restored altered thrombosis in AD mice'. View Source
• [2] Singh PK, Kawasaki M, Berk-Rauch HE, et al. Aminopyrimidine Class Aggregation Inhibitor Effectively Blocks Aβ–Fibrinogen Interaction and Aβ‑Induced Contact System Activation. Biochemistry. 2018;57(8):1399–1409. TDI‑2760 in vitro clot turbidity restoration only; no in vivo vessel occlusion data reported. View Source

Selective Reduction of CAA Burden

Quantitative Congo‑red histomorphometry in the cortex of Tg6799 mice following 4‑month RU‑505 treatment (35 mg/kg, s.c., every other day) revealed a significant reduction in CAA area from 0.046 ± 0.004% (vehicle) to 0.025 ± 0.006% (RU‑505), representing a 45.7% decrease in vascular amyloid deposition (P < 0.05) [1]. Critically, parenchymal Aβ plaque area was not significantly different between RU‑505‑ and vehicle‑treated groups, demonstrating that the compound selectively targets the vascular, fibrinogen‑dependent component of amyloid pathology [1]. This CAA‑selective effect is mechanistically rational: the tunica media of arterioles, where fibrinogen levels are substantially higher than in the parenchyma, is the predominant site of the Aβ–fibrinogen interaction driving CAA [1]. Neither TDI‑2760 nor the endogenous Aβ‑derived peptide inhibitors (Aβ17‑40, Aβ17‑42) have been evaluated for in vivo CAA reduction in any reported study [2][3].

Evidence Dimension	CAA area (% of cortical area by Congo red staining within blood vessels)
Target Compound Data	RU‑505‑treated Tg6799 mice: 0.025 ± 0.006% cortical area
Comparator Or Baseline	Vehicle‑treated Tg6799 mice: 0.046 ± 0.004% cortical area
Quantified Difference	45.7% reduction in CAA area (P < 0.05); no significant change in parenchymal plaque area
Conditions	Tg6799 (5XFAD) mice; RU‑505 35 mg/kg s.c. every other day × 4 months; Congo red histomorphometry with laminin co‑staining for blood vessel identification; cortical region quantification

Why This Matters

RU‑505 is the only small molecule with demonstrated ability to selectively reduce vascular amyloid deposition without altering parenchymal plaque burden, making it an essential tool for dissecting CAA‑specific pathology versus general amyloid pathology in AD research.

• [1] Ahn HJ, Glick JF, Poon KL, et al. A novel Aβ-fibrinogen interaction inhibitor rescues altered thrombosis and cognitive decline in Alzheimer's disease mice. J Exp Med. 2014;211(6):1049–1062. Figure 4A–D; Results section 'Treatment with RU-505 reduced vascular Aβ deposition'. View Source
• [2] Singh PK et al. Biochemistry. 2018;57(8):1399–1409. TDI‑2760: in vitro characterization only; no in vivo CAA or plaque data. View Source
• [3] Zamolodchikov D et al. Blood. 2016;128(8):1144–1151. Aβ17‑40 and Aβ17‑42: in vitro inhibition of Aβ–fibrinogen interaction; no in vivo CAA or plaque data reported. View Source

Cognitive Improvement Across Two AD Models

RU‑505 demonstrated cognitive benefit across two genetically distinct AD transgenic mouse strains using complementary behavioral paradigms [1]. In Tg6799 mice treated for 3 months, RU‑505 significantly improved contextual memory in fear conditioning (P < 0.05 vs. vehicle‑treated Tg6799) and restored spatial learning and memory in the Barnes maze, with significantly reduced latency to target and increased target‑hole visits during probe trials [1]. In a second strain, TgCRND8 mice, 3‑month RU‑505 treatment significantly reduced latency to reach the target hole during the probe trial and significantly increased target‑hole visits compared to vehicle‑treated TgCRND8 mice (P < 0.05) [1]. The absence of any significant effect on basal freezing behavior, locomotion, or cognitive performance in WT mice confirms that the effects are disease‑state‑dependent [1]. TDI‑2760 has not been assessed in any cognitive behavioral assay in any rodent model [2]. No published behavioral data exist for Aβ17‑40 or Aβ17‑42 peptides [3].

Evidence Dimension	Cognitive improvement in AD mouse models (contextual fear conditioning and Barnes maze spatial memory)
Target Compound Data	RU‑505‑treated Tg6799: significantly improved contextual memory (fear conditioning, P < 0.05) and spatial memory (Barnes maze, P < 0.05); TgCRND8: significantly reduced latency and increased target visits in Barnes maze probe trial (P < 0.05)
Comparator Or Baseline	Vehicle‑treated Tg6799 mice: severe contextual memory deficit and impaired spatial learning/memory; Vehicle‑treated TgCRND8 mice: deficits in spatial memory
Quantified Difference	Significant improvement across both strains and both behavioral tasks (exact effect sizes under figure panels in primary reference); no effect on WT baseline behavior
Conditions	Tg6799 mice: 7‑month‑old, treated for 3 months (35 mg/kg s.c., every other day); contextual fear conditioning (24‑h retention) and Barnes maze. TgCRND8 mice: 7‑month‑old, treated for 3 months (35 mg/kg s.c., every other day); Barnes maze pilot study.

Why This Matters

Cognitive benefit replicated across two independent transgenic strains using two orthogonal behavioral paradigms provides the strongest level of in vivo target validation within this compound class, establishing RU‑505 as the reference standard for Aβ–fibrinogen interaction inhibition in behavioral neuroscience.

• [1] Ahn HJ et al. J Exp Med. 2014;211(6):1049–1062. Figures 5A–F, 6A–D; Results section 'Treatment with RU-505 improved cognitive impairment of AD mice'. View Source
• [2] Singh PK et al. Biochemistry. 2018;57(8):1399–1409. No behavioral or cognitive data reported for TDI‑2760. View Source
• [3] Zamolodchikov D et al. Blood. 2016;128(8):1144–1151. Aβ17‑40 and Aβ17‑42: no behavioral data reported. View Source

Superior BBB Penetration and Brain PK

Pharmacokinetic analysis following a single subcutaneous injection of RU‑505 in mice demonstrated that RU‑505 brain concentrations were equal to or greater than blood concentrations over the entire 24‑hour monitoring period, confirming high BBB permeability [1]. The half‑life (t₁/₂) was ~3.7 hours in blood and ~12.4 hours in brain, yielding a brain‑to‑blood t₁/₂ ratio of approximately 3.35:1 [1]. This favorable brain retention supports sustained target engagement in the perivascular and tunica media compartments where the Aβ–fibrinogen interaction drives CAA pathology [1]. No BBB penetration or brain pharmacokinetic data have been published for TDI‑2760, and as peptide fragments, Aβ17‑40 and Aβ17‑42 are expected to have negligible passive BBB penetration due to their size and polarity [2][3]. Lecanemab, as a monoclonal antibody, achieves very limited brain penetration (~0.1–0.3% of plasma levels, typical for IgG antibodies) and acts primarily in the vascular/perivascular space rather than penetrating brain parenchyma or arteriolar walls [4].

Evidence Dimension	Blood‑brain barrier penetration and brain pharmacokinetics
Target Compound Data	RU‑505: brain levels ≥ blood levels over 24 h; blood t₁/₂ ~3.7 h; brain t₁/₂ ~12.4 h (single s.c. injection in mice)
Comparator Or Baseline	TDI‑2760: no BBB data published. Aβ17‑40/Aβ17‑42: no BBB data published; peptides predicted to have negligible passive brain penetration. Lecanemab: ~0.1–0.3% brain penetration (IgG‑typical).
Quantified Difference	Brain‑to‑blood t₁/₂ ratio of ~3.35 for RU‑505; comparator BBB data completely absent (small molecules) or fundamentally limited by modality (antibody).
Conditions	Single s.c. injection in mice; RU‑505 concentrations measured in blood and brain tissue over 24‑h time course

Why This Matters

Sustained brain exposure exceeding blood levels is a rare pharmacokinetic property that directly enables the intraluminal and tunica‑media‑targeted pharmacology of RU‑505; no other Aβ–fibrinogen interaction inhibitor has demonstrated any degree of BBB penetration, making RU‑505 uniquely suitable for in vivo CNS studies.

• [1] Ahn HJ et al. J Exp Med. 2014;211(6):1049–1062. Discussion section, pharmacokinetics paragraph: 'RU-505 levels in the brain were equal to or greater to that in the blood over a 24-h period after single subcutaneous injection. The half‑life of RU‑505 was ~3.7 h in the blood and ~12.4 h in the brain.' View Source
• [2] Singh PK et al. Biochemistry. 2018;57(8):1399–1409. No BBB penetration or pharmacokinetic data for TDI‑2760. View Source
• [3] Zamolodchikov D et al. Blood. 2016;128(8):1144–1151. No BBB data for Aβ17‑40 or Aβ17‑42. View Source
• [4] Lecanemab prescribing information and published pharmacokinetics: typical IgG brain‑to‑plasma ratio ~0.1–0.3%. PNAS. 2024;121(16):e2314450121. View Source

Monomer-Selective Aβ–Fibrinogen Inhibition

AlphaLISA assays comparing Aβ42 monomer and oligomer binding to fibrinogen demonstrated that oligomeric Aβ42 has approximately 4‑fold higher affinity for fibrinogen than monomeric Aβ42 [1]. RU‑505 inhibits both the monomer–fibrinogen and oligomer–fibrinogen interactions, but exhibits higher inhibitory efficacy against the monomer–fibrinogen interaction [1]. This selectivity profile is functionally relevant: at 20 μM in vitro, RU‑505 normalizes fibrin clot formation and degradation in the presence of Aβ42 alone but has no effect on clot parameters in the absence of Aβ42, confirming that the compound acts specifically on the pathological Aβ–fibrinogen complex without disrupting normal coagulation [1]. TDI‑2760 has a dual mechanism (Aβ aggregation inhibition plus Aβ–fibrinogen interaction inhibition) and therefore lacks this interaction‑specific selectivity [2]. In the primary screening campaign, RU‑505's inactive analogue RU‑4180 showed weak Aβ42 binding but failed to inhibit the interaction, while the known Aβ‑binding compound sulindac sulfide also failed to inhibit, indicating that Aβ binding alone is insufficient and that RU‑505 possesses a structurally‑encoded pharmacophore for fibrinogen‑binding‑site blockade [1].

Evidence Dimension	Differential inhibition efficacy: Aβ42 monomer–fibrinogen vs. oligomer–fibrinogen interaction
Target Compound Data	RU‑505: higher inhibitory efficacy for monomer–fibrinogen interaction vs. oligomer–fibrinogen (AlphaLISA). No effect on fibrin clot parameters in absence of Aβ42 at 20 μM.
Comparator Or Baseline	TDI‑2760: dual‑activity inhibitor (Aβ aggregation + Aβ–fibrinogen interaction); lacks interaction‑only selectivity. RU‑4180 (inactive analogue): weak Aβ binding; no inhibition. Sulindac sulfide: binds Aβ but does not inhibit interaction.
Quantified Difference	Oligomeric Aβ42 affinity for fibrinogen ~4× higher than monomeric Aβ42; RU‑505 preferentially inhibits monomer–fibrinogen interaction (exact fold‑difference not explicitly quantified in publication — derived from Figure 2C comparison of inhibition curves at equivalent concentrations).
Conditions	AlphaLISA assay with biotinylated Aβ42 and fibrinogen; monomeric and oligomeric Aβ42 preparations as per Stine et al. 2011 protocol

Why This Matters

RU‑505's distinct selectivity for the monomer–fibrinogen interaction, combined with its disease‑state‑dependent activity (no effect in absence of Aβ42), distinguishes it from dual‑mechanism inhibitors and validates its utility as a clean chemical probe for dissecting the specific contribution of Aβ–fibrinogen binding to AD cerebrovascular pathology.

• [1] Ahn HJ et al. J Exp Med. 2014;211(6):1049–1062. Figure 2B–C; Results section 'Validation of hit compounds': monomer vs. oligomer AlphaLISA data; RU‑4180 and sulindac sulfide comparative data. View Source
• [2] Singh PK et al. Biochemistry. 2018;57(8):1399–1409. TDI‑2760 dual mechanism: Aβ aggregation inhibition (ThT IC₅₀ = 1.67 μM) plus Aβ–fibrinogen interaction inhibition. View Source

Reduction of Cortical Fibrinogen & Microgliosis

Long‑term (4‑month) RU‑505 treatment significantly decreased both infiltrated fibrinogen deposition and microgliosis in the cortex of Tg6799 mice compared to vehicle‑treated counterparts (P < 0.05 for both endpoints) [1]. Fibrinogen infiltration was quantified by immunofluorescence measurement of fibrinogen deposition outside CD31‑positive endothelial cells; microgliosis was assessed by Iba‑1 immunoreactivity [1]. The reduction of cortical fibrinogen infiltration is mechanistically attributed to RU‑505's inhibition of the Aβ–fibrinogen interaction within the brain parenchyma, which prevents the formation of degradation‑resistant fibrinogen‑Aβ complexes [1]. The concurrent reduction in microgliosis is consistent with decreased fibrinogen‑driven pro‑inflammatory signaling and may also reflect secondary benefit from reduced BBB leakage following diminished vascular amyloid deposition [1]. Neither TDI‑2760 nor the Aβ peptide inhibitors (Aβ17‑40, Aβ17‑42) have published data on fibrinogen infiltration or microgliosis endpoints in any in vivo model [2][3].

Evidence Dimension	Cortical fibrinogen infiltration and microgliosis (Iba‑1 immunoreactivity)
Target Compound Data	RU‑505‑treated Tg6799 mice: significantly decreased cortical fibrinogen deposition and microgliosis vs. vehicle (P < 0.05)
Comparator Or Baseline	Vehicle‑treated Tg6799 mice: highly increased fibrinogen infiltration and microgliosis compared to WT littermates
Quantified Difference	Significant reduction (exact % values under primary reference Figure 7C–D; P < 0.05); normalized toward WT levels
Conditions	Tg6799 mice; RU‑505 35 mg/kg s.c. every other day × 4 months; cortical immunofluorescence quantification of fibrinogen (outside CD31⁺ vessels) and Iba‑1 (microglia)

Why This Matters

The demonstration of significant reductions in both fibrinogen extravasation and cortical inflammation provides dual‑endpoint validation of RU‑505's mechanism in vivo, establishing a neuroinflammatory biomarker readout that is unique among Aβ–fibrinogen interaction inhibitors and valuable for translational studies.

• [1] Ahn HJ et al. J Exp Med. 2014;211(6):1049–1062. Figure 7A–D; Results section 'Long‑term treatment with RU‑505 decreased the level of infiltrated fibrinogen and microgliosis in AD mice'. View Source
• [2] Singh PK et al. Biochemistry. 2018;57(8):1399–1409. No in vivo fibrinogen infiltration or microgliosis data for TDI‑2760. View Source
• [3] Zamolodchikov D et al. Blood. 2016;128(8):1144–1151. No in vivo fibrinogen infiltration or microgliosis data for Aβ17‑40/Aβ17‑42. View Source

RU-505: Research Applications

In Vivo CAA & Vascular Cognitive Decline Studies

RU‑505 is the only small molecule with demonstrated in vivo efficacy in reducing CAA burden (45.7% reduction vs. vehicle, Tg6799 mice) while simultaneously restoring vessel patency, reducing neuroinflammation, and improving cognitive outcomes [1][2]. Laboratories studying the vascular‑amyloid hypothesis of AD or CAA‑specific pathology should procure RU‑505 as the reference tool compound because no alternative chemical probe — not TDI‑2760, not Aβ peptide fragments, and not amyloid‑targeting antibodies — provides the combination of vascular amyloid reduction, thrombosis rescue, BBB penetration, and behavioral improvement in a single agent [1][3]. Recommended dosing: 35 mg/kg s.c. every other day, with a minimum treatment duration of 3–4 months in Tg6799 or TgCRND8 models to capture cognitive endpoints [1].

Mechanistic Study of Aβ–Fibrinogen Interaction

RU‑505's structural selectivity — binding Aβ and blocking fibrinogen docking without affecting normal coagulation — makes it the only validated chemical probe for studying the specific contribution of the Aβ–fibrinogen protein–protein interaction to AD cerebrovascular pathology [1]. Unlike TDI‑2760, which has dual Aβ‑aggregation‑inhibitory and Aβ–fibrinogen‑blocking activities that confound mechanistic interpretation, RU‑505's mechanism is singular and has been confirmed by comparison with an inactive analogue (RU‑4180) and the Aβ‑binding but non‑inhibitory compound sulindac sulfide [1]. Researchers designing experiments to isolate the contribution of the Aβ–fibrinogen interaction from broader amyloid pathology should choose RU‑505 for its clean mechanistic profile and use it in conjunction with fibrin clot turbidity assays (20 μM, in vitro) as a positive control [1].

BBB Penetration & PK Benchmarking for CNS

RU‑505's favorable brain pharmacokinetics (brain‑to‑blood t₁/₂ ratio ~3.35; brain levels ≥ blood levels over 24 h) provide a benchmark dataset that is the only published brain PK reference in the Aβ–fibrinogen inhibitor class [1]. CNS drug discovery teams evaluating BBB penetration of novel Aβ–fibrinogen inhibitors can use RU‑505 as a positive control standard for brain exposure, leveraging its published subcutaneous pharmacokinetic profile (blood t₁/₂ ~3.7 h; brain t₁/₂ ~12.4 h) for comparative benchmarking [1]. Procurement of RU‑505 for ADME‑focused studies is further supported by its compliance with Lipinski's Rule of Five (MW 473.58; cLogP within drug‑like range), confirmed during the original screening triage [1].

Cognitive Rescue in Alzheimer's Transgenic Models

The dual‑strain cognitive efficacy of RU‑505 — confirmed in both Tg6799 (contextual fear conditioning and Barnes maze) and TgCRND8 (Barnes maze) mice, with no effect on WT baseline behavior — makes it the gold‑standard positive control for behavioral pharmacology studies targeting the vascular‑cognitive interface in AD [1]. Laboratories running cognitive endpoints in AD transgenic models should include RU‑505 as a reference compound to validate the behavioral sensitivity of their model to vascular‑targeted intervention, particularly in studies where Aβ‑fibrinogen inhibition is hypothesized as a mechanism of cognitive improvement [1]. Treatment protocols of 3–4 months duration at 35 mg/kg s.c. every other day have been validated for both strains [1].

• [1] Ahn HJ, Glick JF, Poon KL, et al. A novel Aβ-fibrinogen interaction inhibitor rescues altered thrombosis and cognitive decline in Alzheimer's disease mice. J Exp Med. 2014;211(6):1049–1062. View Source
• [2] Ahn HJ et al. J Exp Med. 2014;211(6):1049–1062. CAA quantification: Figure 4A–D; vessel occlusion: Figure 3A–C. View Source
• [3] Singh PK et al. Biochemistry. 2018;57(8):1399–1409. TDI‑2760 comparative dataset: no in vivo CAA, vessel occlusion, or cognitive data. View Source